![molecular formula C7H12ClNO3 B6283343 rac-(1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride CAS No. 2742896-50-8](/img/no-structure.png)
rac-(1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride
Overview
Description
Rac-(1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C7H12ClNO3 and its molecular weight is 193.6. The purity is usually 95%.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride involves the conversion of a commercially available starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,5-dihydrofuran", "methylamine", "sodium borohydride", "sodium cyanoborohydride", "sodium hydroxide", "hydrochloric acid", "acetic anhydride", "acetic acid", "sodium acetate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Conversion of 2,5-dihydrofuran to 2,5-dihydrofuran-2-carboxylic acid", "2,5-dihydrofuran is reacted with sodium hydroxide and sodium cyanoborohydride to form 2,5-dihydrofuran-2-carboxylic acid.", "Step 2: Conversion of 2,5-dihydrofuran-2-carboxylic acid to 6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid", "2,5-dihydrofuran-2-carboxylic acid is reacted with methylamine and sodium borohydride to form 6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid.", "Step 3: Conversion of 6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid to rac-(1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride", "6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid is reacted with acetic anhydride and acetic acid to form the acetyl derivative.", "The acetyl derivative is then reacted with hydrochloric acid and sodium acetate to form rac-(1R,4R,6R,7S)-6-hydroxy-2-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride.", "The final product is isolated and purified using standard techniques such as recrystallization and column chromatography." ] } | |
CAS RN |
2742896-50-8 |
Molecular Formula |
C7H12ClNO3 |
Molecular Weight |
193.6 |
Purity |
0 |
Origin of Product |
United States |
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